2-(4-chlorophenyl)-N-cyclohexylacetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-cyclohexylacetamide
• InChI: InChI=1S/C14H18ClNO/c15-12-8-6-11(7-9-12)10-14(17)16-13-4-2-1-3-5-13/h6-9,13H,1-5,10H2,(H,16,17)
• InChI Key: CVCRWJYFRCELTC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClNO
• Molecular Weight: 251.75 g/mol

Description

2-(4-Chlorophenyl)-N-cyclohexylacetamide (2-CPCA) is a synthetic compound that has been studied for its potential applications in scientific research. It is an amide derivative of 4-chlorophenyl and cyclohexylacetamide, and is a white crystalline solid. 2-CPCA has been studied for its potential applications in drug discovery, medicinal chemistry, and biochemistry.

Scientific Research Applications

1. Neuropharmacologic Properties

2-(4-chlorophenyl)-N-cyclohexylacetamide, as part of the arylcycloalkylamines class, has been recognized for its neuropharmacologic properties. Initially uncovered in compounds like phencyclidine, these properties have implications in various neuroscientific and pharmacological research areas (Chen, 1969).

2. Synthesis and Applications in Treatment

The compound finds applications in synthesizing ketamine and related analogues. It has broad usage in treating conditions like battlefield injuries and emergency treatments, especially in children. The increasing interest in ketamine for treating depression highlights the significance of its analogues in clinical research (Jose, Dimitrov, & Denny, 2018).

3. Metabolism Studies

Studies on ketamine metabolism, which include the analysis of 2-(4-chlorophenyl)-N-cyclohexylacetamide derivatives, provide valuable insights into drug metabolism and potential therapeutic effects. This research aids in understanding the pharmacokinetics and dynamics of related compounds (Lai, Hong, & Davisson, 1985).

4. Antiviral and Antiapoptotic Effects

This compound has shown significant antiviral and antiapoptotic effects, particularly in the context of treating Japanese encephalitis. The research here opens avenues for its application in antiviral therapies and the study of apoptosis in viral infections (Ghosh et al., 2008).

5. Anesthetic and Analgesic Research

Its role in creating anesthetics like ketamine, used in pediatric surgeries, highlights its importance in anesthetic and analgesic research. Understanding the compound's pharmacological profile is essential in developing safer and more effective anesthetic agents (Yoshikawa & Murai, 1971).

6. Pharmaceutical Synthesis

Advancements in the synthesis of ketamine and similar compounds from 2-(4-chlorophenyl)-N-cyclohexylacetamide have improved pharmaceutical practices. This involves developing more efficient, less toxic synthesis methods, enhancing drug manufacturing processes (Zekri, Fareghi‐Alamdari, & Momeni-Fard, 2020).

Mechanism of Action

Target of Action

• These Bcl-2 proteins act as negative regulators of apoptosis by binding to executioner proteins (such as Bax and Bak ), which initiate the cell destruction pathway, and sentinel proteins .

Mode of Action

• This disruption of ATP production affects cellular energy metabolism and ultimately leads to cell death .

Biochemical Pathways

• These changes collectively contribute to cell death and affect various cellular processes .

Pharmacokinetics

Chlorfenapyr is absorbed after oral administration. It distributes widely in tissues due to its lipophilic nature. The compound undergoes hepatic metabolism to form the active metabolite CL 303268. Elimination occurs primarily via urine and feces. Chlorfenapyr’s pharmacokinetic properties influence its bioavailability and overall efficacy .

Result of Action

• In pest control, chlorfenapyr’s action results in insect mortality .

Action Environment

• Proper application and consideration of environmental variables are essential for effective pest management .